Cas no 1706014-70-1 (N-(2-methoxy-2-phenylbutyl)-1-benzofuran-2-carboxamide)

• Product Name: N-(2-methoxy-2-phenylbutyl)-1-benzofuran-2-carboxamide
• CAS No: 1706014-70-1
• MF: C₂₀H₂₁NO₃
• MW: 323.385645627975
• CID: 5366031
• Update Time: 2025-07-22

N-(2-methoxy-2-phenylbutyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-2-phenylbutyl)-1-benzofuran-2-carboxamide

• Inchi： 1S/C20H21NO3/c1-3-20(23-2,16-10-5-4-6-11-16)14-21-19(22)18-13-15-9-7-8-12-17(15)24-18/h4-13H,3,14H2,1-2H3,(H,21,22)
• InChI Key： GQICWJXNKDMDEJ-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C=C1C(NCC(OC)(C1=CC=CC=C1)CC)=O

Additional information on N-(2-methoxy-2-phenylbutyl)-1-benzofuran-2-carboxamide

Professional Introduction to N-(2-methoxy-2-phenylbutyl)-1-benzofuran-2-carboxamide (CAS No. 1706014-70-1)

N-(2-methoxy-2-phenylbutyl)-1-benzofuran-2-carboxamide, identified by the CAS number 1706014-70-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the benzofuran class, a heterocyclic aromatic structure known for its diverse biological activities and potential therapeutic applications. The presence of both methoxy and phenyl substituents in the butyl side chain enhances its molecular complexity, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The benzofuran core of N-(2-methoxy-2-phenylbutyl)-1-benzofuran-2-carboxamide is a key structural feature that contributes to its unique chemical properties and biological interactions. Benzofurans have been extensively studied due to their role as intermediates in the synthesis of various pharmacologically active compounds. The amide functional group at the 2-position of the benzofuran ring introduces additional reactivity, enabling further derivatization and functionalization, which is crucial for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on exploiting the structural diversity of benzofuran derivatives for medicinal applications. Studies have demonstrated that modifications in the substituents attached to the benzofuran scaffold can significantly alter its biological activity, making it possible to fine-tune the compound’s pharmacokinetic and pharmacodynamic profiles. The specific arrangement of the methoxy and phenyl groups in N-(2-methoxy-2-phenylbutyl)-1-benzofuran-2-carboxamide suggests that it may exhibit unique interactions with biological targets, potentially leading to new therapeutic interventions.

The butyl side chain, particularly the 2-methoxy-2-phenylbutyl moiety, adds another layer of complexity to this compound. This type of substitution pattern is often employed in drug design to enhance solubility, improve metabolic stability, and modulate binding affinity. The combination of these structural elements makes N-(2-methoxy-2-phenylbutyl)-1-benzofuran-2-carboxamide a versatile molecule that could be explored for various therapeutic indications.

Furthermore, the amide group in N-(2-methoxy-2-phenylbutyl)-1-benzofuran-2-carboxamide provides a site for hydrogen bonding interactions, which are critical for binding to biological targets such as enzymes and receptors. This feature is particularly important in drug design, as hydrogen bonding can significantly influence the affinity and selectivity of a drug molecule. The presence of both polar and non-polar regions in this compound also enhances its ability to interact with different types of biological targets, making it a promising candidate for further investigation.

In the context of current research trends, N-(2-methoxy-2-phenylbutyl)-1-benzofuran-2-carboxamide

The synthesis of N-()methyl)methyl)methyl)methyl)methyl)methyl)methyl)methyl)methyl)methyl)methyl)methyl)methyl)methyl)methyl)benzofuran(CAS No. 1706014707070707070707070707070)